Cas no 106854-77-7 (1-Bromo-4-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene
• CAS No: 106854-77-7
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD07780193
• CID: 893837
• PubChem ID: 22913883
• Update Time: 2025-08-05

1-Bromo-4-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene
• 4-bromophenyl 2,2,2-trifluoroethyl ether
• UKRORGSYN-BB BBV-081072
• Benzene, 1-bromo-4-(2,2,2-trifluoroethoxy)-
• SMDIDUHBHCDCRQ-UHFFFAOYSA-N
• SY025494
• 4-Bromo-(2,2,2-trifluoroethoxy)benzene
• 4-(2,2,2-Trifluoroethoxy)phenyl bromide
• AB0060275
• ST24021260
• Z3856
• 1-bromo-4-(2,2,2-trifluoroethoxy) benzene
• E
• Z295440226
• 1-bromo-4-(2,2,2-trifluoro-ethoxy)-benzene
• CS-W021309
• EN300-93743
• 4-bromo-1-(2,2,2-trifluoroethoxy)benzene
• DTXSID80628882
• AKOS000191283
• DS-18018
• 4-(2,2,2-Trifluoroethoxy)bromobenzene
• MFCD07780193
• DA-48029
• SCHEMBL2037249
• 106854-77-7

• MDL： MFCD07780193
• Inchi： 1S/C8H6BrF3O/c9-6-1-3-7(4-2-6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： SMDIDUHBHCDCRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(F)(F)F

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.7

Experimental Properties

• PSA: 9.23000
• LogP: 3.39020

1-Bromo-4-(2,2,2-trifluoroethoxy)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene

1-Bromo-4-(2,2,2-trifluoroethoxy)benzene: A Comprehensive Overview

1-Bromo-4-(2,2,2-trifluoroethoxy)benzene, also known by its CAS number 106854-77-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom and a trifluoroethoxy group attached to a benzene ring. The presence of these functional groups makes it highly reactive and valuable in synthetic chemistry.

The synthesis of 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene typically involves nucleophilic substitution reactions or coupling reactions. Recent studies have explored the use of palladium-catalyzed cross-coupling methods to synthesize this compound more efficiently. These methods not only enhance the yield but also reduce the environmental impact by minimizing the use of hazardous reagents.

1-Bromo-4-(2,2,2-trifluoroethoxy)benzene exhibits interesting physical and chemical properties due to the electron-withdrawing effects of the trifluoroethoxy group. This group significantly increases the reactivity of the benzene ring towards electrophilic substitution reactions. Recent research has highlighted its potential as an intermediate in the synthesis of biologically active compounds, such as pharmaceuticals and agrochemicals.

In terms of applications, 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene is widely used in the preparation of advanced materials. For instance, it serves as a precursor in the synthesis of high-performance polymers and fluorinated aromatic compounds. Its ability to undergo various transformations makes it a valuable building block in organic synthesis.

The latest studies on this compound have focused on its role in drug discovery. Researchers have investigated its potential as an inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents. These findings underscore the importance of 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene in medicinal chemistry.

In conclusion, 1-Bromo-4-(2,2,2-trifluoroethoxy)benzene, with its CAS number 106854-77-7, remains a critical compound in modern chemistry. Its unique structure and reactivity make it indispensable in both academic research and industrial applications. As new research continues to emerge, this compound is expected to play an even more prominent role in shaping the future of chemical synthesis and material science.